![molecular formula C20H21F3N4O3 B6452151 N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide CAS No. 2549066-66-0](/img/structure/B6452151.png)
N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide
Overview
Description
N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H21F3N4O3 and its molecular weight is 422.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide is 422.15657503 g/mol and the complexity rating of the compound is 608. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oncology Research
This compound has been found to be efficacious in tumor cells experiencing glucose starvation . It inhibits mitochondrial membrane potential, which supports the concept that tumor cells are dependent on mitochondria under glucose starvation . This makes it a potential molecule for the treatment of glucose-starved tumors .
Metabolic Studies
The compound’s efficacy in tumor cells experiencing glucose starvation suggests its potential role in studying metabolic adaptations of cells . It could be used to understand how cells reprogram their metabolism under low glucose conditions .
Drug Development
As a derivative of the kinase inhibitor amuvatinib, this compound could be used in the development of new antineoplastic drugs . Its selective toxicity towards glucose-starved tumor cells makes it a promising candidate for targeted cancer therapies .
Neurotransmitter Systems
Similar to other synthetic cathinones, this compound could be used in studies investigating the effects of drugs on monoaminergic systems . It binds to the dopamine, serotonin, and norepinephrine transporters and inhibits the reuptake of these monoamine neurotransmitters .
Recreational Pharmacology
While not a primary scientific application, it’s worth noting that similar compounds have been used recreationally . Understanding the effects and risks associated with such use is an important area of research .
Synthetic Chemistry
This compound could be used as a starting material in the synthesis of other compounds . Its unique structure and properties might make it useful in the development of new synthetic methods .
Mechanism of Action
Target of Action
It has been found to exhibit anticancer activity against prostate (lncap), pancreatic (mia paca-2), and acute lymphoblastic leukemia (ccrf-cem) cancer cell lines .
Mode of Action
It is suggested that it may interact with its targets in a way that causes cell cycle arrest at the S phase and induces apoptosis in CCRF-CEM cancer cells .
Biochemical Pathways
It is known that compounds with similar structures can modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure . This can lead to mitotic blockade and cell apoptosis, which are common mechanisms of action for anticancer agents .
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-[methyl-[3-(trifluoromethyl)pyridin-2-yl]amino]piperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N4O3/c1-26(18-15(20(21,22)23)5-2-8-24-18)14-4-3-9-27(11-14)19(28)25-13-6-7-16-17(10-13)30-12-29-16/h2,5-8,10,14H,3-4,9,11-12H2,1H3,(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYBXLGCLOULBEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)C(=O)NC2=CC3=C(C=C2)OCO3)C4=C(C=CC=N4)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide](/img/structure/B6452071.png)
![2-{[1-(pyridine-3-sulfonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine](/img/structure/B6452079.png)
![4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide](/img/structure/B6452082.png)
![2-{1-[(4-fluorophenyl)methanesulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine](/img/structure/B6452098.png)
![N-[1-(3,4-dimethoxybenzoyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6452103.png)
![methyl 4-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carbonyl)benzoate](/img/structure/B6452121.png)
![2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine](/img/structure/B6452124.png)
![5-(5-cyanopyridin-2-yl)-N-(3,4,5-trimethoxyphenyl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide](/img/structure/B6452138.png)
![N-[4-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carbonyl)phenyl]acetamide](/img/structure/B6452145.png)
![2-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)indolizine](/img/structure/B6452150.png)
![N-[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6452155.png)
![N-(3-methoxyphenyl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide](/img/structure/B6452162.png)
![2-({5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[2,3-c]pyrrol-1-yl}sulfonyl)benzonitrile](/img/structure/B6452165.png)
![ethyl 3-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate](/img/structure/B6452168.png)